molecular formula C9H6ClN3O4S B2611660 1-(4-chloro-3-nitrobenzenesulfonyl)-1H-pyrazole CAS No. 1179481-83-4

1-(4-chloro-3-nitrobenzenesulfonyl)-1H-pyrazole

Cat. No. B2611660
CAS RN: 1179481-83-4
M. Wt: 287.67
InChI Key: ACEVIOLKUJITKI-UHFFFAOYSA-N
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Description

The compound “1-(4-chloro-3-nitrobenzenesulfonyl)-1H-pyrazole” is likely to be an organic compound containing a pyrazole ring, which is a five-membered ring with two nitrogen atoms and three carbon atoms . The compound also contains a 4-chloro-3-nitrobenzenesulfonyl group, which suggests the presence of a benzene ring substituted with a sulfonyl group and nitro and chloro groups .


Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a pyrazole ring and a 4-chloro-3-nitrobenzenesulfonyl group. The exact structure would depend on the position of these groups in the molecule .


Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the nitro, chloro, and sulfonyl groups, all of which are electron-withdrawing and could potentially make the compound more reactive .


Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the nitro, chloro, and sulfonyl groups could affect its solubility, stability, and reactivity .

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s being studied for potential medicinal properties, the mechanism of action would depend on the biological target of the compound .

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties. For example, many nitro compounds are potentially explosive, and chloro compounds can be hazardous to the environment .

Future Directions

The future directions for research on this compound would depend on its potential applications. For example, if it shows promise as a medicinal compound, future research could focus on optimizing its synthesis, studying its mechanism of action, and conducting preclinical and clinical trials .

properties

IUPAC Name

1-(4-chloro-3-nitrophenyl)sulfonylpyrazole
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C9H6ClN3O4S/c10-8-3-2-7(6-9(8)13(14)15)18(16,17)12-5-1-4-11-12/h1-6H
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ACEVIOLKUJITKI-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CN(N=C1)S(=O)(=O)C2=CC(=C(C=C2)Cl)[N+](=O)[O-]
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H6ClN3O4S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

287.68 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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